Cas no 69239-15-2 (1,5-Bis(5-methylfuran-2-yl)penta-1,4-dien-3-one)

• Product Name: 1,5-Bis(5-methylfuran-2-yl)penta-1,4-dien-3-one
• CAS No: 69239-15-2
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• CID: 973325
• PubChem ID: 927799
• Update Time: 2025-04-19

1,5-Bis(5-methylfuran-2-yl)penta-1,4-dien-3-one Chemical and Physical Properties

Names and Identifiers

• 1,4-Pentadien-3-one, 1,5-bis(5-methyl-2-furanyl)-
• AKOS027257316
• 1, 1,5-bis(5-methyl-2-furanyl)-
• NSC-339622
• 69239-15-2
• 1,5-bis(5-methylfuran-2-yl)penta-1,4-dien-3-one
• NSC339622
• STL512522
• (1E,4E)-1,5-bis(5-methylfuran-2-yl)penta-1,4-dien-3-one
• 1,5-Bis(5-methylfuran-2-yl)penta-1,4-dien-3-one

• Inchi： 1S/C15H14O3/c1-11-3-7-14(17-11)9-5-13(16)6-10-15-8-4-12(2)18-15/h3-10H,1-2H3/b9-5+,10-6+
• InChI Key： PISDKWAWFIZQNA-NXZHAISVSA-N
• SMILES： O1C(C)=CC=C1/C=C/C(/C=C/C1=CC=C(C)O1)=O

Computed Properties

• Exact Mass: 242.094
• Monoisotopic Mass: 242.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 3.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.148
• Boiling Point: 368.9°C at 760 mmHg
• Flash Point: 174.8°C
• Refractive Index: 1.596
• PSA: 43.35000
• LogP: 3.78510